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Compound of Interest

Compound Name: Motilin (26-47), human, porcine

Cat. No.: B549804 Get Quote

Application Notes and Protocols for Motilin (26-
47)
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, preparation, and

experimental use of Motilin (26-47), a C-terminal fragment of the motilin peptide. This

document is intended to guide researchers in pharmacology, gastroenterology, and metabolic

research.
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Property Value Reference

Molecular Formula C₁₂₀H₁₈₈N₃₄O₃₅S [1]

Molecular Weight 2699.07 g/mol [1]

Sequence

Phe-Val-Pro-Ile-Phe-Thr-Tyr-

Gly-Glu-Leu-Gln-Arg-Met-Gln-

Glu-Lys-Glu-Arg-Asn-Lys-Gly-

Gln

[1]

Appearance White to off-white solid [1]

CAS Number 52906-92-0 [1]

Solubility and Storage

Solvent Solubility Notes

DMSO 50 mg/mL (18.52 mM)

Ultrasonic assistance may be

required. Use freshly opened,

anhydrous DMSO as the

compound is hygroscopic.[1][2]

Storage Conditions

Form Storage Temperature Shelf Life

Powder -80°C 2 years

-20°C 1 year

Stock Solution (in DMSO) -80°C 6 months

-20°C 1 month

Store in a sealed container, away from moisture. For stock solutions, aliquot to avoid repeated

freeze-thaw cycles.[1][2]
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Mechanism of Action and Signaling Pathway
Motilin (26-47) is an agonist of the motilin receptor (MTLR), a G protein-coupled receptor

(GPCR).[1] The motilin receptor is coupled to the Gαq subunit.[3] Upon agonist binding, Gαq

activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its

receptors on the endoplasmic reticulum, leading to the release of stored intracellular calcium

(Ca²⁺).[4] This increase in cytosolic Ca²⁺ is a key event in mediating the physiological effects of

motilin, such as smooth muscle contraction.[4][5]
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Start

Euthanize Animal

Dissect Ileum Segment
(2-3 cm)

Mount Tissue in Organ Bath
(37°C, Carbogen)

Equilibrate (30-60 min)
Apply 1g Tension

Record Stable Baseline

Add Motilin (26-47)
(Cumulative Concentrations)

Record Contractions

next concentration

Wash Tissue

after max concentration

Analyze Data
(Concentration-Response Curve)

End
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Start

Seed CHO-MTLR Cells
in 96-well Plate

Incubate Overnight
(37°C, 5% CO₂)

Load Cells with
Calcium-sensitive Dye

(1 hour, 37°C)

Place Plates in
Fluorescent Plate Reader

Prepare Motilin (26-47)
Serial Dilutions

Read Baseline Fluorescence

Add Motilin (26-47)
and Read Fluorescence

Analyze Data
(Dose-Response Curve, EC₅₀)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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